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Compound of Interest

Compound Name: 4-Methoxy-2-methylbenzyl alcohol

Cat. No.: B1302212

Disclaimer: No comprehensive Safety Data Sheet (SDS) or detailed toxicological information is
readily available for 4-Methoxy-2-methylbenzyl alcohol (CAS No. 52289-55-1). The following
guide is based on the available data for the structurally similar compound, 4-Methoxybenzyl
alcohol (CAS No. 105-13-5), also known as anisyl alcohol. This information is provided as a
provisional reference for experienced researchers and professionals and must be interpreted
with extreme caution. The safety and toxicological properties of 4-Methoxy-2-methylbenzyl
alcohol may differ significantly from those of 4-Methoxybenzyl alcohol. A substance-specific
risk assessment is imperative before handling 4-Methoxy-2-methylbenzyl alcohol.

This technical guide offers an in-depth overview of the known safety and handling protocols for
4-Methoxybenzyl alcohol, intended to serve as a preliminary resource for researchers,
scientists, and professionals in drug development. All quantitative data is presented in tabular
format for clarity, and procedural workflows are visualized using diagrams.

Physicochemical and Toxicological Data

The following tables summarize the key quantitative data for 4-Methoxybenzyl alcohol.

Table 1: Physical and Chemical Properties of 4-Methoxybenzyl Alcohol
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Property Value Reference

Molecular Formula CsH1002 [1112]

Molecular Weight 138.17 g/mol [1][3]
Colorless to pale yellow liquid

Appearance ) [31141[5]
or solid

Melting Point 22-25 °C (72-77 °F) [4][5][6]

- , 259 °C (498.2 °F) at 760

Boiling Point [4115]16]

mmHg

_ 113 °C (235.4 °F) - 146 °C
Flash Point [4][5]
(294.8 °F)

Density 1.113 g/mL at 25 °C [61[7]

- Insoluble in water; soluble in
Solubility [6]
alcohol and ether

Vapor Pressure 0.0038 mmHg [2]

Table 2: Toxicological Data for 4-Methoxybenzyl Alcohol

Endpoint Value Species Reference
LD50 (Oral) 1332 mg/kg Rat [8]
LD50 (Dermal) > 3 g/kg Rabbit [5]

Table 3: GHS Hazard Classification for 4-Methoxybenzyl Alcohol
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[9]

H315: Causes skin irritation[4]
[°]

Skin Corrosion/Irritation 2

H319: Causes serious eye

Serious Eye Damage/Eye o
1/2A irritation or H318: Causes

Irritation ]

serious eye damage[1][4][9]

) o H317: May cause an allergic

Skin Sensitization 1B _ _

skin reaction[1][4]
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation[9]
Hazardous to the aquatic 3 H402: Harmful to aquatic life[4]
environment, acute hazard [7]

Experimental Protocols

Detailed experimental protocols for the toxicological endpoints listed above are not available in
the provided search results. The data is typically generated following standardized OECD or
EPA guidelines. The handling and first aid procedures below can be considered as established
protocols for managing exposure.

Safety and Handling Precautions

When handling 4-Methoxybenzyl alcohol, and by extension, 4-Methoxy-2-methylbenzyl
alcohol, the following precautions should be strictly observed:

Engineering Controls:
o Work in a well-ventilated area, preferably in a chemical fume hood.[4]
o Ensure eyewash stations and safety showers are readily accessible.[5]

Personal Protective Equipment (PPE):
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o Eye/Face Protection: Wear chemical safety goggles or a face shield.[9]

« Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat or
impervious clothing to prevent skin contact.[1][4]

» Respiratory Protection: If working outside a fume hood or with the potential for aerosol
generation, use a NIOSH/MSHA-approved respirator with an appropriate cartridge.[1]

Handling and Storage:

Avoid contact with skin, eyes, and clothing.[9]

» Avoid inhalation of vapor or mist.[9]

o Keep away from heat, sparks, and open flames.

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[4]

e Incompatible materials include acids, acid anhydrides, acid chlorides, and strong oxidizing or
reducing agents.[5]

Emergency and First Aid Procedures

The following diagram outlines the logical workflow for responding to an exposure incident.
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Emergency Response Workflow for Chemical Exposure

Exposure Event

Chemical Exposure Occurs

Immediate Actions & Assessment

Remove from exposure source

Y

Assess nature of exposure
(Skin, Eyes, Inhalation, Ingestion)

Skin Eyes Inhalation Ingestion

First Aid Measures
\4
Skin Contact:

- Remove contaminated clothing
- Wash with soap and water for 15 min

Inhalation:
- Move to fresh air
- Provide artificial respiration if needed

Eye Contact:
- Rinse with water for 15 min
- Remove contact lenses if possible

Ingestion:

- Do NOT induce vomiting
- Rinse mouth with water

Medical Attention

\

A

Seek Immediate Medical Attention

Provide SDS to medical personnel

Click to download full resolution via product page

Caption: Emergency response workflow for chemical exposure.
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First Aid Measures in Detail:

After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention immediately.[1][9]

After skin contact: In case of contact, immediately flush skin with plenty of water for at least
15 minutes while removing contaminated clothing and shoes. Get medical advice if irritation
develops.[1][9]

After inhalation: Remove from exposure to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[5][9]

After ingestion: If swallowed, do NOT induce vomiting. Never give anything by mouth to an
unconscious person. Rinse mouth with water. Call a physician or poison control center
immediately.[9]

Fire and Spill Response
Fire Fighting Measures:

Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4][9]

Specific hazards: During a fire, irritating and toxic gases may be generated by thermal
decomposition or combustion.[1][4]

Protective equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[1][9]

Accidental Release Measures:

o Personal precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment as specified in Section 3. Ensure adequate ventilation.[4][9]

o Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[4][9]
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e Methods for cleaning up: Absorb with an inert material (e.g., vermiculite, sand, or earth) and
place in a suitable container for disposal.[9]

Disposal Considerations

Dispose of this chemical in accordance with all applicable federal, state, and local
environmental regulations. Contact a licensed professional waste disposal service to dispose of
this material.[4][9]

This guide is intended for informational purposes only and should not be a substitute for a
thorough, substance-specific safety review and risk assessment. Always consult the most
current Safety Data Sheet for any chemical before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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